N-cyclohexylpyridine-4-carboxamide

• IUPAC Name: N-cyclohexylpyridine-4-carboxamide
• InChI: InChI=1S/C12H16N2O/c15-12(10-6-8-13-9-7-10)14-11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,14,15)
• InChI Key: GFLMSUCMOKQXKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC=NC=C2
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol

Description

N-cyclohexylpyridine-4-carboxamide, also known as CX614, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a modulator of AMPA receptors, which are important in the regulation of synaptic transmission in the brain.

Mechanism of Action

N-cyclohexylpyridine-4-carboxamide acts as a positive allosteric modulator of AMPA receptors. It increases the activity of these receptors, leading to an increase in synaptic transmission and neuronal plasticity. This mechanism of action has been linked to the potential therapeutic effects of N-cyclohexylpyridine-4-carboxamide in neurological disorders.
Biochemical and physiological effects:
Studies have shown that N-cyclohexylpyridine-4-carboxamide can enhance synaptic plasticity and improve cognitive function in animal models. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexylpyridine-4-carboxamide in lab experiments is its ability to enhance synaptic plasticity, which can be useful in studying the mechanisms of learning and memory. However, N-cyclohexylpyridine-4-carboxamide can also have off-target effects on other receptors, which can complicate data interpretation. Additionally, N-cyclohexylpyridine-4-carboxamide has a short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-cyclohexylpyridine-4-carboxamide. One area of interest is the development of more selective modulators of AMPA receptors, which could reduce the risk of off-target effects. Another potential direction is the investigation of N-cyclohexylpyridine-4-carboxamide in combination with other drugs for the treatment of neurological disorders. Finally, further studies are needed to understand the long-term effects of N-cyclohexylpyridine-4-carboxamide and its potential use in enhancing cognitive function and memory.

Synthesis Methods

The synthesis of N-cyclohexylpyridine-4-carboxamide involves the reaction of 4-cyanopyridine with cyclohexylamine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of N-cyclohexylpyridine-4-carboxamide is typically around 60%.

Scientific Research Applications

N-cyclohexylpyridine-4-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been investigated for its potential use in enhancing cognitive function and memory.